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Compound of Interest

3,6-Dichloro-8-
Compound Name: ) o
(dichloromethyl)quinoline

Cat. No.: B030198

An In-depth Technical Guide to 3,6-Dichloro-8-(dichloromethyl)quinoline
CAS Number: 84087-44-5
Abstract

This technical guide provides a comprehensive overview of 3,6-dichloro-8-
(dichloromethyl)quinoline, CAS number 84087-44-5. It is intended for researchers, scientists,
and professionals in drug development and fine chemical synthesis. This document
consolidates available physicochemical data, outlines a potential synthetic protocol, and
discusses the known applications and broader biological context of quinoline derivatives. The
guide includes structured data tables and graphical representations of a representative
synthesis workflow and a relevant biological signaling pathway to facilitate understanding.

Introduction

Quinoline (CoH7N) is a heterocyclic aromatic organic compound composed of a benzene ring
fused to a pyridine ring.[1][2] The quinoline scaffold is a privileged structure in medicinal
chemistry and materials science due to its presence in numerous natural alkaloids (e.g.,
quinine) and synthetic compounds with a wide array of biological activities.[1][3][4] Quinoline
derivatives have been successfully developed as antimalarial, anticancer, antibacterial, anti-
inflammatory, and cardiovascular agents.[3][4][5][6]
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3,6-Dichloro-8-(dichloromethyl)quinoline is a specific, heavily chlorinated derivative of
quinoline. Its structure suggests potential for uniqgue chemical reactivity and biological activity.
This document aims to collate the currently available technical information for this specific
compound.

Physicochemical Properties

The properties of 3,6-dichloro-8-(dichloromethyl)quinoline have been compiled from various
chemical data repositories. Many of these values are predicted through computational models.

Property Value Source
Molecular Formula C10HsCIlaN [7]
Molecular Weight 280.97 g/mol [71[8]
Melting Point 129-131 °C [7]

Boiling Point (Predicted)

372.6+37.0°C

[7]

Density (Predicted)

1.556 + 0.06 g/cm?3

[7]

pKa (Predicted) 0.03+0.31 [7]
LogP 5.01780 [7]
XLogP3 4.6 [7]
Solubility Chloroform, Ethyl Acetate [7]
Appearance Powder or liquid 9]
Hydrogen Bond Donor Count 0 [7]
Hydrogen Bond Acceptor

C)(;untg p ! 7l
Rotatable Bond Count 1 [7]

Canonical SMILES

C1=C2C=C(C=NC2=C(C=C1C

Nel(e)le)le

[7]
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Synthesis and Experimental Protocols

While a specific, peer-reviewed synthesis protocol for 3,6-dichloro-8-
(dichloromethyl)quinoline was not found in the available literature, a general method for the
synthesis of dichloromethyl-quinolines can be adapted. The following protocol is a
representative procedure based on the chlorination of a quinaldine precursor.

Synthesis of Dichloromethyl-Quinoline Derivatives

This protocol describes the chlorination of a methylquinoline (quinaldine) derivative using
trichloroisocyanuric acid (TCCA).

Materials:

o Substituted Quinaldine (e.g., 3,6-dichloro-8-methylquinoline)
 Trichloroisocyanuric acid (TCCA)

e Chloroform

o Potassium Hydroxide (50% solution)

e Hydrochloric Acid (10% solution)

e Magnesium Sulfate (MgSOa4), anhydrous

* |sopropanol

Water

Procedure:

e Reaction Setup: A solution of the starting quinaldine derivative (1 mole equivalent) in
chloroform is heated to 60°C in a suitable reaction vessel equipped with a stirrer and
condenser.[10]

o Chlorination: Trichloroisocyanuric acid (0.36 mole equivalents) is added portion-wise to the
heated solution over a period of approximately 3 hours.[10] The reaction mixture is stirred for
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an additional 45 minutes at 60°C after the addition is complete.[10]

Workup: The mixture is cooled to room temperature. Water and a 50% potassium hydroxide
solution are added with vigorous stirring until two clear layers form.[10]

Extraction: The aqueous phase is separated and extracted twice with chloroform. The
combined organic (chloroform) phases are then washed with 10% HCI to remove any
monochlorinated byproducts.[10]

Isolation and Purification: The resulting chloroform phase is dried over anhydrous MgSOa4,
filtered, and the solvent is removed under reduced pressure using a rotary evaporator.[10]
This yields the crude dichloromethyl-quinoline product.[10]

Recrystallization: Further purification can be achieved by recrystallization from a suitable
solvent, such as isopropanol, to yield the final product.[10]
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Caption: A representative workflow for the synthesis of 3,6-dichloro-8-
(dichloromethyl)quinoline.

Applications and Biological Context
Known Applications

The primary documented use for 3,6-dichloro-8-(dichloromethyl)quinoline is as a
dichloroquinoline derivative for use as a herbicide.[7] Its polychlorinated structure is consistent
with classes of compounds developed for agrochemical purposes.

Potential Pharmacological Relevance

While no specific pharmacological studies have been published for CAS 84087-44-5, the
broader class of quinoline derivatives is of significant interest to drug development
professionals.[3]

» Anticancer Activity: Numerous quinoline derivatives have been investigated as anticancer
agents.[4][11] Some have been shown to target critical cellular pathways involved in cancer
progression, such as the PI3BK/AKT/mTOR pathway.[5]

» Antimalarial Activity: The quinoline core is fundamental to some of the most important
antimalarial drugs, including chloroquine and quinine.[1][6] Research continues into new
quinoline conjugates to combat drug-resistant strains of malaria.[12]

o Antimicrobial and Antiviral Activity: The quinoline scaffold is present in various antibacterial
(e.g., ofloxacin) and antiviral compounds.[5][6]

o Other Activities: Quinoline derivatives have also shown promise as anti-inflammatory,
anticonvulsant, and cardiovascular drugs.[3][5]

The extensive functionalization of 3,6-dichloro-8-(dichloromethyl)quinoline makes it a
candidate for screening in these and other therapeutic areas, although its specific biological
effects remain to be determined.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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